1-{5-[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}-4-piperidinol

• IUPAC Name: 1-[5-[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl]piperidin-4-ol
• InChI: InChI=1S/C20H22N4O2/c25-17-10-12-24(13-11-17)19-9-7-16(14-21-19)20-22-18(23-26-20)8-6-15-4-2-1-3-5-15/h1-5,7,9,14,17,25H,6,8,10-13H2
• InChI Key: CNCHYHLQNKBFHI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C2=NC=C(C=C2)C3=NC(=NO3)CCC4=CC=CC=C4
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol

Description

1-{5-[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}-4-piperidinol is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 1-{5-[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}-4-piperidinol is not fully understood. However, it has been proposed that it acts as a positive allosteric modulator of GABA-A receptors, which are responsible for inhibitory neurotransmission in the brain. By enhancing the activity of these receptors, it can increase the inhibitory tone in the brain, leading to its anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects:
1-{5-[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}-4-piperidinol has been found to exhibit several biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, leading to its anxiolytic and anticonvulsant effects. Additionally, it has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-{5-[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}-4-piperidinol in lab experiments is its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. Additionally, it has been found to exhibit several beneficial effects such as anxiolytic, anticonvulsant, and anticancer properties. However, one of the major limitations of using this compound in lab experiments is the lack of understanding of its exact mechanism of action, which makes it difficult to design experiments that can fully elucidate its effects.

Future Directions

There are several future directions that can be explored in the research of 1-{5-[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}-4-piperidinol. One of the major directions is the development of new drugs based on this compound for the treatment of various neurological disorders and cancer. Additionally, further studies can be conducted to fully understand its mechanism of action and to identify its potential applications in other fields such as agriculture and material science.

Scientific Research Applications

1-{5-[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}-4-piperidinol has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. It has been found to exhibit anticonvulsant, anxiolytic, and antidepressant properties, making it a potential candidate for the treatment of various neurological disorders. Additionally, it has been found to exhibit anticancer activity, making it a potential candidate for the development of anticancer drugs.